Cas no 88450-81-1 (Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-)
88450-81-1 structure
Product Name:Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
CAS No:88450-81-1
MF:C27H32N2O
MW:400.555787086487
CID:632405
PubChem ID:20445256
Update Time:2025-04-19
Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)-
- 1-benzyl-1-butyl-3-phenyl-3-(4-propan-2-ylphenyl)urea
- 88450-81-1
- N-Benzyl-N-butyl-N'-phenyl-N'-[4-(propan-2-yl)phenyl]urea
- DTXSID80607258
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- Inchi: 1S/C27H32N2O/c1-4-5-20-28(21-23-12-8-6-9-13-23)27(30)29(25-14-10-7-11-15-25)26-18-16-24(17-19-26)22(2)3/h6-19,22H,4-5,20-21H2,1-3H3
- InChI Key: MQUQKNQVMWJDGB-UHFFFAOYSA-N
- SMILES: O=C(N(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)C)N(CC1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 400.251463648g/mol
- Monoisotopic Mass: 400.251463648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 23.6Ų
Urea, N-butyl-N'-[4-(1-methylethyl)phenyl]-N'-phenyl-N-(phenylmethyl)- Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Jason Wan Lab Chip, 2020,20, 4528-4538
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